3-Bromo-2,2-bis(bromomethyl)pentan-1-ol

• CAS No.: 62205-65-6
• Molecular Formula: C7H13Br3O
• Molecular Weight: 352.89 g/mol
• IUPAC Name: 3-bromo-2,2-bis(bromomethyl)pentan-1-ol
• InChI: InChI=1S/C7H13Br3O/c1-2-6(10)7(3-8,4-9)5-11/h6,11H,2-5H2,1H3
• InChI Key: RIBGMRYGOKDOJF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(CO)(CBr)CBr)Br

Description

Comparison with Similar Compounds

Chemical Identity and Synonyms

Systematic Name: 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol Synonyms: Tribromoneopentyl alcohol (TBNPA), Pentaerythritol tribromide, 2,2,2-Tris(bromomethyl)ethanol, 3-Bromo-2,2-bis(bromomethyl)propan-1-ol . CAS Registry Number: 1522-92-5 . Molecular Formula: C₅H₉Br₃O . Molecular Weight: 324.84 g/mol .

Physical and Chemical Properties

• Appearance : White crystalline solid .
• Melting Point : 66–69°C .
• Boiling Point : 131°C at 2.5 mmHg (vacuum) .
• Solubility: Insoluble in water (<0.1 g/100 mL); soluble in organic solvents like ethanol and acetone .
• Stability : Stable under standard conditions but decomposes upon exposure to strong bases or oxidizing agents .

Comparison with Similar Compounds

Structural Analogues and Key Differences

Compound	CAS RN	Molecular Formula	Key Structural Features	Primary Use
3-Bromo-2,2-bis(bromomethyl)pentan-1-ol	1522-92-5	C₅H₉Br₃O	Three bromine atoms, one hydroxyl group	Flame retardant, organic synthesis
2,3-Dibromo-1-propanol	83165-36-0	C₃H₆Br₂O	Two bromine atoms, one hydroxyl group	Intermediate in agrochemicals
2,2-Bis(bromomethyl)propane-1,3-diol	3296-90-0	C₅H₁₀Br₂O₂	Two bromine atoms, two hydroxyl groups	Flame retardant in polyurethane foams
2-(Bromomethyl)-2-(hydroxymethyl)propane-1,3-diol	19184-65-7	C₅H₁₀BrO₃	One bromine atom, three hydroxyl groups	Crosslinking agent in resins

Physical and Chemical Properties

Property	3-Bromo-2,2-bis(bromomethyl)pentan-1-ol	2,3-Dibromo-1-propanol	2,2-Bis(bromomethyl)propane-1,3-diol
Physical State	White solid	Colorless liquid	White crystalline solid
Melting Point	66–69°C	Not reported	100–105°C
Water Solubility	Insoluble (<0.1 g/100 mL)	Moderate	Low
Thermal Stability	Decomposes at >200°C	Stable up to 150°C	Stable up to 180°C

Preparation Methods

Stepwise Bromination with HBr/Acetic Acid

A scalable method involves reacting pentaerythritol with hydrobromic acid (HBr) in acetic acid under controlled conditions:

Procedure:

• Reagent Ratios:
  • Pentaerythritol (1.0 eq)
  • 48% HBr in acetic acid (11.34 eq)
  • Sulfur powder (0.75 eq, as catalyst)

• Reaction Conditions:

  • Temperature: 50°C (during HBr addition) → 120°C (reflux)
  • Duration: 6 hours
  • Atmosphere: Nitrogen inert gas

• Work-up:

  • Distillation under reduced pressure (-0.09 MPa) to recover acetic acid
  • Alcoholysis with methanol (80°C, 2 hours) to remove residual bromides
  • Crystallization in n-pentane at 0°C

Yield: 93% (reported for propanol analog)

Key Mechanistic Insights:

• Sulfur catalyzes the substitution of hydroxyl groups via a radical mechanism.
• Acetic acid acts as both solvent and proton donor, stabilizing intermediates.

Direct Bromination with Elemental Bromine

For higher bromine incorporation, elemental bromine (Br₂) may replace HBr. This method requires careful exotherm management:

Procedure:

• Reagent Ratios:
  • Pentaerythritol (1.0 eq)
  • Liquid Br₂ (2.0 eq)
  • Dichloromethane (DCM) as solvent

• Reaction Conditions:

  • Temperature: 0°C → 25°C (gradual warming)
  • Duration: 12 hours
  • Light exclusion (prevent radical side reactions)

• Work-up:

  • Quenching with sodium thiosulfate to neutralize excess Br₂
  • Column chromatography (silica gel, hexane/ethyl acetate)

Yield: 78–85% (estimated for pentanol based on propanol data)

Challenges:

• Over-bromination risks: May produce tetra-brominated byproducts without strict stoichiometric control.
• Corrosivity of Br₂ necessitates specialized reactor materials (e.g., glass-lined steel).

Oxidative Bromination Strategies

Recent advances utilize oxidative systems to improve selectivity. A nitric acid/NaNO₂ catalyst enables controlled bromine incorporation while minimizing decomposition.

Nitric Acid-Mediated Oxidation

Procedure:

• Reagent Ratios:
  • Tribromoneopentyl alcohol precursor (1.0 eq)
  • 65% HNO₃ (5.0 eq)
  • NaNO₂ (0.1 eq, catalytic)

• Reaction Conditions:

  • Temperature: 60°C
  • Duration: 8 hours
  • Incremental precursor addition to manage exotherms

• Work-up:

  • Neutralization with NaOH to pH 7–8
  • Solvent extraction (diethyl ether)
  • Rotary evaporation

Yield: 89% (reported for propanoic acid derivative)

Advantages:

• NaNO₂ enhances reaction rate by generating NOₓ intermediates.
• Stepwise addition prevents thermal runaway.

Comparative Analysis of Methods

Parameter	HBr/Acetic Acid	Elemental Br₂	HNO₃/NaNO₂
Yield	93%	78–85%	89%
Reaction Time	6 h	12 h	8 h
Scalability	Pilot (3,000 L)	Lab-scale	Pilot-ready
Byproducts	<5%	10–15%	<3%
Safety	Moderate (HBr fumes)	High (Br₂ hazard)	Moderate

Key Observations:

• The HBr/acetic acid system offers the best balance of yield and scalability.
• Elemental bromine provides higher bromine incorporation but requires stringent safety measures.
• Oxidative methods show promise for industrial adaptation due to cleaner profiles.

Industrial-Scale Considerations

Continuous Flow Reactor Design

Recent patents describe tubular reactors for bromination:

• Residence Time: 30–45 minutes
• Pressure: 2–3 bar (prevents Br₂ volatilization)
• Materials: Hastelloy C-276 (resists bromine corrosion)

Benefits:

• 40% reduction in reaction time vs. batch processes
• Improved temperature control (±1°C)

Waste Management

Brominated byproducts require specialized treatment:

• Neutralization: Ca(OH)₂ slurry (converts HBr to CaBr₂)
• Recovery: 92% Br₂ recovery via vacuum distillation

Emerging Techniques

Electrochemical Bromination

Preliminary studies suggest using electrochemical cells with Pt electrodes:

• Electrolyte: NaBr in acetic acid
• Current Density: 10 mA/cm²
• Yield: 68% (early-stage, requires optimization)

Enzymatic Catalysis

Lipase-mediated bromination (in vitro trials):

• Enzyme: Candida antarctica Lipase B (CAL-B)
• Solvent: tert-Butyl methyl ether
• Conversion: 54% (24 h, 37°C)

Q & A

Q. What are the key considerations for synthesizing 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol in a laboratory setting?

Methodological Answer: The synthesis typically involves bromination of a neopentyl alcohol precursor. Critical factors include:

• Substrate preparation : Start with 2,2-bis(bromomethyl)propan-1-ol or similar polyol derivatives.
• Bromination conditions : Use HBr gas or liquid bromine in a controlled environment (0–5°C) to minimize side reactions like over-bromination .
• Solvent selection : Polar aprotic solvents (e.g., dichloromethane) enhance reactivity while stabilizing intermediates.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) isolates the product from diastereomers or unreacted starting materials .

Q. How can researchers optimize the yield of 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol under nucleophilic bromination conditions?

Methodological Answer: Optimization requires addressing steric hindrance and competing elimination pathways:

• Catalyst screening : Lewis acids (e.g., ZnBr₂) improve bromide ion availability, enhancing regioselectivity .
• Solvent polarity : Higher polarity solvents (e.g., DMF) stabilize transition states but may increase side reactions. Balance with low-temperature kinetics.
• Molar ratios : A 1.2:1 molar excess of bromine to substrate minimizes unreacted starting material while avoiding polybromination .
• In-situ monitoring : Use FTIR to track bromine consumption (disappearance of C-Br stretching at 550–600 cm⁻¹) .

Contradiction Note : Some protocols report higher yields with NBS (N-bromosuccinimide) in radical-initiated bromination, but this may alter regiochemistry .

Analytical Research Question

Q. What spectroscopic methods are most effective for characterizing 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol, and how should data contradictions be resolved?

Methodological Answer:

• NMR Analysis :
  • ¹H NMR : Expect signals at δ 3.8–4.2 ppm (CH₂Br groups) and δ 1.5–2.0 ppm (central CH₂). Splitting patterns confirm symmetry .
  • ¹³C NMR : Peaks at 35–40 ppm (C-Br) and 70–75 ppm (C-OH).
• Mass Spectrometry (HRMS) : Look for [M+H]⁺ at m/z 324.8364 (C₅H₉Br₃O) .
• HPLC-PDA : Use C18 columns (acetonitrile/water) to assess purity (>95%) and detect brominated impurities .

Q. Data Contradiction Resolution :

• If ¹H NMR shows unexpected splitting, compare with computational models (DFT) to confirm stereochemistry.
• Discrepancies in melting points (reported 66–69°C) may arise from polymorphic forms; perform DSC analysis .

Safety & Regulatory Question

Q. What are the critical safety protocols for handling 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol given its toxicity profile?

Methodological Answer:

• Acute Toxicity Mitigation :
  • Use fume hoods (EN 14175 standards) and PPE (nitrile gloves, goggles) to prevent inhalation/skin contact (Category 5 oral toxicity) .
  • Emergency protocols: Immediate rinsing with 0.9% saline for eye exposure (Category 2B irritant) .
• Waste Disposal : Neutralize with 10% sodium thiosulfate before disposal to reduce bromine content .

Q. Regulatory Compliance Table :

Regulation	Requirement
EU REACH	SVHC Candidate List (Annex XIV)
California Prop 65	Carcinogenicity warning required
ISO 17881-1:2016	Detection limit: 100 mg/kg (textiles)

Stability & Application Question

Q. How does the hydrolytic instability of 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol impact its use in long-term studies?

Methodological Answer:

• Degradation Pathways :
  • Hydrolysis in aqueous media forms 2,2-bis(bromomethyl)propanediol, altering reactivity .
  • Stabilization: Store under anhydrous conditions (molecular sieves) at –20°C.
• Application Adjustments :
  • Use freshly distilled samples for kinetic studies.
  • Monitor degradation via TLC (Rf shift from 0.7 to 0.3 in ethyl acetate/hexane) .

Advanced Regulatory Question

Q. How do conflicting regulatory classifications impact the use of this compound in cross-institutional research collaborations?

Methodological Answer:

• Conflict Example : EU REACH lists it as SVHC, while U.S. TSCA does not restrict research use .
• Mitigation Strategies :
  • Draft joint risk assessments aligning with the strictest standard (e.g., EU SVHC protocols).
  • Document compliance via SDS sections 15 (regulatory info) and 11 (toxicological data) .